Cas no 639810-40-5 (1-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-2-thiophen-2-ylethanone)

• Product Name: 1-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-2-thiophen-2-ylethanone
• CAS No: 639810-40-5
• MF: C₁₇H₁₉ClN₂OS
• MW: 334.863561868668
• MDL: MFCD02662229
• CID: 5224751
• Update Time: 2026-03-07

1-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-2-thiophen-2-ylethanone Chemical and Physical Properties

Names and Identifiers

• 1-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-2-thiophen-2-ylethanone

• MDL： MFCD02662229
• Inchi： 1S/C17H19ClN2OS/c1-13-4-5-14(18)11-15(13)20-8-6-19(7-9-20)12-16(21)17-3-2-10-22-17/h2-5,10-11H,6-9,12H2,1H3
• InChI Key： MNDCEAUZEBEBCM-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=CC(Cl)=CC=C2C)CC1)C(=O)C1SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-2-thiophen-2-ylethanone

Introduction to 1-[4-(5-Chloro-2-methylphenyl)piperazin-1-yl]-2-thiophen-2-ylethanone (CAS No. 639810-40-5)

1-[4-(5-Chloro-2-methylphenyl)piperazin-1-yl]-2-thiophen-2-ylethanone (CAS No. 639810-40-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a member of the piperazine class of compounds and is characterized by its unique structural features, including a thiophene ring and a substituted piperazine moiety. The combination of these structural elements endows the compound with a range of biological activities, making it a valuable candidate for various therapeutic applications.

The chemical structure of 1-[4-(5-Chloro-2-methylphenyl)piperazin-1-yl]-2-thiophen-2-ylethanone can be described as follows: it consists of a thiophene ring attached to an ethanone group, which is further linked to a piperazine ring. The piperazine ring is substituted with a 5-chloro-2-methylphenyl group, which imparts specific pharmacological properties to the molecule. This intricate structure has been the subject of numerous studies aimed at elucidating its mechanisms of action and potential therapeutic benefits.

Recent research has highlighted the potential of 1-[4-(5-Chloro-2-methylphenyl)piperazin-1-yl]-2-thiophen-2-ylethanone in various biological systems. One of the key areas of interest is its activity as a modulator of serotonin receptors. Serotonin, a neurotransmitter involved in regulating mood, sleep, and other physiological processes, is a critical target for many psychiatric and neurological disorders. Studies have shown that this compound exhibits selective binding to serotonin receptors, particularly the 5-HT_2A receptor subtype. This selective binding profile suggests that it may have applications in the treatment of conditions such as depression, anxiety, and schizophrenia.

In addition to its serotonin receptor modulation properties, 1-[4-(5-Chloro-2-methylphenyl)piperazin-1-yl]-2-thiophen-2-ylethanone has also been investigated for its potential anti-inflammatory effects. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, thereby reducing inflammation and associated symptoms. These findings suggest that it may be a promising candidate for the development of novel anti-inflammatory drugs.

The pharmacokinetic properties of 1-[4-(5-Chloro-2-methylphenyl)piperazin-1-yl]-2-thiophen-2-ylethanone have also been extensively studied. Research has shown that it exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it suitable for further development as an oral medication. Additionally, its low toxicity profile in preclinical models has further enhanced its potential as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-[4-(5-Chloro-2-methylphenyl)piperazin-1-yl]-2-thiophen-2-ylethanone in human subjects. Early results from phase I trials have been promising, with the compound demonstrating good tolerability and preliminary evidence of efficacy in treating certain psychiatric disorders. These trials are ongoing, and further data will be crucial in determining its full therapeutic potential.

In conclusion, 1-[4-(5-Chloro-2-methylphenyl)piperazin-1-yl]-2-thiophen-2-ylethanone (CAS No. 639810-40-5) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in the treatment of psychiatric disorders and inflammatory diseases make it an exciting area of research in medicinal chemistry and pharmaceutical development. As more data from clinical trials become available, it is likely that this compound will continue to attract significant attention from both researchers and clinicians alike.